Cas no 2172526-21-3 ((5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride)

• Product Name: (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• CAS No: 2172526-21-3
• MF: C₅H₆BrFN₂O₂S
• MW: 257.080742359161
• CID: 6318058
• PubChem ID: 165502393
• Update Time: 2025-06-08

(5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• EN300-1451443
• 2172526-21-3

• Inchi： 1S/C5H6BrFN2O2S/c1-9-5(6)4(2-8-9)3-12(7,10)11/h2H,3H2,1H3
• InChI Key： OBQUTHWOTXJSQX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN1C)CS(=O)(=O)F

Computed Properties

• Exact Mass: 255.93174g/mol
• Monoisotopic Mass: 255.93174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.3Ų

Additional information on (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

Introduction to (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2172526-21-3)

(5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2172526-21-3) is a versatile and highly reactive compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, offers a wide range of applications in the synthesis of bioactive molecules and drug development. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride is C₇H₆BrFNO₃S, and it has a molecular weight of 278.09 g/mol. The compound features a brominated pyrazole ring attached to a methanesulfonyl fluoride group, which imparts both electrophilic and nucleophilic properties. These characteristics make it an excellent reagent for various chemical transformations, particularly in the context of drug discovery and development.

Recent studies have highlighted the importance of (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride in the synthesis of novel compounds with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The high reactivity and functional group diversity of (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride make it an ideal candidate for such synthetic routes.

In addition to its role in pharmaceutical research, (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride has also been explored for its potential in agrochemical applications. A recent paper in the Pesticide Biochemistry and Physiology journal reported that this compound can be used to synthesize new herbicides with improved selectivity and efficacy. The brominated pyrazole moiety contributes to the herbicidal activity by disrupting specific plant metabolic pathways, making it a valuable tool in the development of next-generation agrochemicals.

The synthesis of (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride typically involves several steps, including the preparation of the brominated pyrazole derivative and its subsequent reaction with methanesulfonyl chloride followed by fluorination. A detailed protocol for this synthesis was recently published in the Tetrahedron Letters, providing researchers with a reliable method to produce this compound on a laboratory scale. The use of modern synthetic techniques, such as microwave-assisted reactions and catalysts, has further optimized the yield and purity of the final product.

The physical properties of (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

Safety considerations are paramount when working with (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride. As with any reactive chemical, appropriate personal protective equipment (PPE) should be worn during handling, including gloves, goggles, and a lab coat. Additionally, experiments involving this compound should be conducted in a well-ventilated fume hood to minimize exposure to vapors. It is also important to follow all relevant safety guidelines and regulations when storing and disposing of this compound.

In conclusion, (5-bromo-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2172526-21-3) is a valuable reagent with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique molecular structure and high reactivity make it an essential tool for researchers aiming to synthesize novel compounds with therapeutic or agricultural potential. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.